Rupatadine Impurity C
Rupatadine Impurity C
Brand Name:
Vulcanchem
CAS No.:
1224515-72-3
VCID:
VC0140942
InChI:
InChI=1S/C45H43Cl2N5/c46-38-9-11-40-36(24-38)7-5-34-3-1-17-49-44(34)42(40)32-13-19-51(20-14-32)28-30-23-31(27-48-26-30)29-52-21-15-33(16-22-52)43-41-12-10-39(47)25-37(41)8-6-35-4-2-18-50-45(35)43/h1-4,9-12,17-18,23-27H,5-8,13-16,19-22,28-29H2
SMILES:
C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)CC4=CC(=CN=C4)CN5CCC(=C6C7=C(CCC8=C6N=CC=C8)C=C(C=C7)Cl)CC5)C9=C1C=CC=N9
Molecular Formula:
C45H43Cl2N5
Molecular Weight:
724.774
Rupatadine Impurity C
CAS No.: 1224515-72-3
Cat. No.: VC0140942
Molecular Formula: C45H43Cl2N5
Molecular Weight: 724.774
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1224515-72-3 |
|---|---|
| Molecular Formula | C45H43Cl2N5 |
| Molecular Weight | 724.774 |
| IUPAC Name | 13-chloro-2-[1-[[5-[[4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidin-1-yl]methyl]pyridin-3-yl]methyl]piperidin-4-ylidene]-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene |
| Standard InChI | InChI=1S/C45H43Cl2N5/c46-38-9-11-40-36(24-38)7-5-34-3-1-17-49-44(34)42(40)32-13-19-51(20-14-32)28-30-23-31(27-48-26-30)29-52-21-15-33(16-22-52)43-41-12-10-39(47)25-37(41)8-6-35-4-2-18-50-45(35)43/h1-4,9-12,17-18,23-27H,5-8,13-16,19-22,28-29H2 |
| Standard InChI Key | QMAUPLJMOVSLAU-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)CC4=CC(=CN=C4)CN5CCC(=C6C7=C(CCC8=C6N=CC=C8)C=C(C=C7)Cl)CC5)C9=C1C=CC=N9 |
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